Cas no 2172239-76-6 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-yl-N-methylacetamido}acetic acid)

• Product Name: 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-yl-N-methylacetamido}acetic acid
• CAS No: 2172239-76-6
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6114809
• PubChem ID: 165569824
• Update Time: 2025-06-14

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-yl-N-methylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-yl-N-methylacetamido}acetic acid
• 2172239-76-6
• EN300-1580860
• 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-3-yl]-N-methylacetamido}acetic acid

• Inchi： 1S/C25H28N2O6/c1-27(13-24(29)30)23(28)12-16-14-32-11-10-22(16)26-25(31)33-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22H,10-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： RSYWANBDTUWQRH-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC(N(C)CC(=O)O)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-yl-N-methylacetamido}acetic acid

Recent Advances in the Study of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-yl-N-methylacetamido}acetic acid (CAS: 2172239-76-6)

The compound 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-yl-N-methylacetamido}acetic acid (CAS: 2172239-76-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug development and therapeutic interventions. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxane ring in its structure makes it a versatile intermediate in peptide synthesis and other bioconjugation strategies.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block for more complex molecular architectures. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-yl-N-methylacetamido}acetic acid using solid-phase peptide synthesis (SPPS) techniques. The study highlighted the compound's stability under various reaction conditions and its compatibility with standard coupling reagents, making it a valuable tool for peptide chemists.

In addition to its synthetic utility, the biological activity of this compound has also been investigated. Preliminary in vitro studies have shown that derivatives of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-yl-N-methylacetamido}acetic acid exhibit moderate inhibitory effects on certain enzymatic targets, including proteases involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects.

The pharmacokinetic properties of this compound have also been explored in a recent pharmacokinetics study. The research indicated that the compound exhibits favorable absorption and distribution profiles, with moderate plasma protein binding and a half-life suitable for further development. These properties, combined with its synthetic accessibility, make it a promising candidate for further optimization and preclinical evaluation.

Looking ahead, researchers are particularly interested in exploring the potential of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-yl-N-methylacetamido}acetic acid as a scaffold for the design of novel drug candidates. Its modular structure allows for the introduction of various functional groups, enabling the fine-tuning of its biological activity and physicochemical properties. Future studies are expected to focus on structure-activity relationship (SAR) analyses to identify the most promising derivatives for specific therapeutic applications.

In conclusion, the compound 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-yl-N-methylacetamido}acetic acid (CAS: 2172239-76-6) represents a valuable addition to the toolkit of medicinal chemists and chemical biologists. Its synthetic versatility, combined with its emerging biological activity, positions it as a molecule of interest for future drug discovery efforts. Continued research in this area is likely to yield further insights into its potential applications and mechanisms of action.